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Compound of Interest

Compound Name: GNE-7915 tosylate

Cat. No.: B2621562

Get Quote

For Researchers, Scientists, and Drug Development Professionals

GNE-7915 is a potent, selective, and brain-penetrant inhibitor of Leucine-Rich Repeat Kinase 2

(LRRK2), a key therapeutic target in Parkinson's disease.[1][2][3][4] This guide provides a

comprehensive comparison of the cross-reactivity profile of GNE-7915 tosylate against other

notable LRRK2 inhibitors, supported by experimental data and detailed protocols.

Comparative Analysis of LRRK2 Inhibitor Potency
and Selectivity
The following tables summarize the in vitro potency and off-target profiles of GNE-7915 and

several alternative LRRK2 inhibitors. This data is crucial for assessing the therapeutic window

and potential side effects of these compounds.

Table 1: On-Target Potency of LRRK2 Inhibitors
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Compound LRRK2 IC50 (nM)
LRRK2 (G2019S)
IC50 (nM)

LRRK2 Ki (nM)

GNE-7915 9[1][2][3][5][6] - 1[2]

MLi-2 0.76[7][8][9] 0.76[10] -

PF-06447475 3[11][12][13] 11[10] -

LRRK2-IN-1 13[10][14] 6[10][14] -

GNE-0877 3[15][16][17] - 0.7[16]

GSK2578215A 10.9[10][18] 8.9[10][18] -

Table 2: Off-Target Cross-Reactivity Profiles of LRRK2 Inhibitors
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Compound
Known Off-Target
Kinases

Other Off-Targets Selectivity Notes

GNE-7915

TTK (>65% inhibition

@ 100 nM), ALK

(>65% inhibition @

100 nM)[1]

5-HT2B (moderately

potent antagonist)[1]

[2]

In a panel of 187

kinases, only TTK

showed >50%

inhibition at 100 nM.

[1][3][5] In a broader

panel of 392 kinases,

>50% probe

displacement was

seen for 10 kinases.

[1] >3200-fold

selective over JAK2

and 53-fold selective

over TTK.[19]

MLi-2 - -

>295-fold selectivity

over 300 kinases.[7]

[8]

PF-06447475
MST1/MST2 (IC50 =

22 nM for MST2)[11]
- Highly selective.

LRRK2-IN-1 DCLK1, MAPK7[14] -

Showed affinity for 12

kinases in a broad

panel.[10]

GNE-0877 -

CYP1A2 (reversible

inhibitor, IC50 = 0.7

µM)[16]

Highly selective

against a panel of 178

kinases, with only 1

kinase inhibited

>50%.[10]

GSK2578215A
smMLCK, ALK,

FLT3[10]
-

Exceptionally high

selectivity across 460

kinases.[10]
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Signaling Pathway and Experimental Workflow
Visualizations
To provide a clearer understanding of the biological context and experimental procedures, the

following diagrams were generated using Graphviz.
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Caption: LRRK2 signaling pathway and point of inhibition by GNE-7915.
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Caption: General workflow for an in vitro LRRK2 kinase inhibition assay.

Experimental Protocols
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In Vitro LRRK2 Kinase Inhibition Assay (Biochemical)
This protocol outlines a general procedure for determining the in vitro potency (IC50) of an

inhibitor against LRRK2 kinase.

Materials:

Recombinant human LRRK2 protein (wild-type or mutant)

LRRKtide (synthetic peptide substrate)

GNE-7915 tosylate and other test inhibitors

Adenosine triphosphate (ATP)

Kinase buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)

Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

384-well plates

Procedure:

Inhibitor Preparation: Prepare a serial dilution of the test inhibitor (e.g., GNE-7915) in DMSO.

The final DMSO concentration in the assay should be kept low (e.g., <1%).

Reaction Setup: In a 384-well plate, add 1 µL of the diluted inhibitor or DMSO (vehicle

control).

Add 2 µL of LRRK2 enzyme diluted in kinase buffer to each well.

Add 2 µL of a mixture of LRRKtide substrate and ATP to each well to initiate the reaction.

Kinase Reaction: Incubate the plate at room temperature for a specified time (e.g., 120

minutes).

ADP Detection:
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Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the

remaining ATP. Incubate at room temperature for 40 minutes.

Add 10 µL of Kinase Detection Reagent to each well. Incubate at room temperature for 30

minutes to convert ADP to ATP and generate a luminescent signal.

Data Acquisition: Measure the luminescence using a plate reader.

Data Analysis: The luminescent signal is proportional to the amount of ADP formed and,

therefore, to the kinase activity. Plot the percentage of inhibition against the logarithm of the

inhibitor concentration to determine the IC50 value using a suitable curve-fitting model.

Cellular LRRK2 Kinase Inhibition Assay (Western Blot)
This protocol describes how to measure the inhibition of LRRK2 kinase activity in a cellular

context by assessing the phosphorylation of LRRK2 at Ser935.

Materials:

HEK293 cells stably overexpressing LRRK2 (wild-type or mutant)

Cell culture medium and supplements

GNE-7915 tosylate and other test inhibitors

Phosphate-buffered saline (PBS)

Lysis buffer (containing protease and phosphatase inhibitors)

BCA protein assay kit

SDS-PAGE gels and blotting equipment

PVDF membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies: anti-pS935-LRRK2 and anti-total LRRK2
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HRP-conjugated secondary antibody

Chemiluminescent substrate

Procedure:

Cell Culture and Treatment:

Plate HEK293-LRRK2 cells in appropriate culture vessels and grow to a suitable

confluency.

Treat the cells with varying concentrations of the test inhibitor or DMSO (vehicle control)

for a specified time (e.g., 90 minutes).

Cell Lysis:

Wash the cells with ice-cold PBS.

Lyse the cells in ice-cold lysis buffer.

Clarify the lysates by centrifugation to remove cell debris.

Protein Quantification: Determine the protein concentration of the supernatant using a BCA

assay.

Western Blotting:

Normalize the protein concentration of all samples and prepare them for SDS-PAGE.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies against pS935-LRRK2 and total LRRK2

overnight at 4°C.

Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour

at room temperature.
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Wash the membrane again and apply a chemiluminescent substrate.

Data Acquisition: Visualize the protein bands using an imaging system.

Data Analysis: Quantify the band intensities for pS935-LRRK2 and total LRRK2. Normalize

the phospho-signal to the total protein signal. Plot the normalized phosphorylation levels

against the inhibitor concentration to determine the cellular IC50.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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